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Compound of Interest

Compound Name: Domiphen Bromide

Cat. No.: B194119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Domiphen bromide is a quaternary ammonium compound with established antiseptic and

disinfectant properties. It functions as a cationic surfactant and is utilized in various research

and pharmaceutical applications for its antimicrobial activity. Accurate and consistent

preparation of stock solutions is critical for reliable experimental outcomes. These application

notes provide detailed protocols for the preparation, storage, and handling of Domiphen
Bromide stock solutions.

Physicochemical Properties and Solubility
Domiphen bromide presents as a white to off-white crystalline solid. It is hygroscopic and

should be stored in a dry environment.[1] The molecular weight of Domiphen Bromide is

414.46 g/mol .[1]

Solubility Data
The solubility of Domiphen Bromide in various common laboratory solvents is summarized in

the table below. This data is essential for selecting the appropriate solvent for your specific

experimental needs.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

Water
Freely soluble, 100

mg/mL[2][3]
~241 mM

Solubility may be

lower at colder

temperatures.[4]

Dimethyl Sulfoxide

(DMSO)
~100 mg/mL[2][3] ~241 mM

Ultrasonication may

be required to achieve

dissolution.[3]

Ethanol Very soluble -

Methanol Soluble[5] -

Chloroform Very soluble -

Acetone Soluble[6] -

Ethyl Acetate Soluble[6] -

Phosphate-Buffered

Saline (PBS)
25 mg/mL[2] ~60 mM

Ultrasonication may

be required.[2]

Note: The actual solubility may vary slightly between different batches of the compound.

Experimental Protocols
Materials and Equipment

Domiphen Bromide powder

Appropriate solvent (e.g., sterile distilled water, DMSO, PBS)

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional, but recommended for higher concentrations)

Sterile serological pipettes or micropipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution
This protocol is suitable for applications where an aqueous solution is required.

Calculate the required mass: For 10 mL of a 100 mM solution, the required mass of

Domiphen Bromide is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 414.46 g/mol = 0.41446 g

Weighing: Carefully weigh 414.5 mg of Domiphen Bromide powder using an analytical

balance and transfer it to a 15 mL sterile conical tube.

Dissolution: Add 8 mL of sterile distilled water to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If

dissolution is slow, gentle warming or sonication can be used to aid the process.

Volume Adjustment: Once fully dissolved, add sterile distilled water to bring the final volume

to 10 mL.

Sterilization (Optional): If required for your application, filter-sterilize the solution through a

0.22 µm syringe filter into a new sterile tube.

Storage: Store the stock solution at -20°C or -80°C in aliquots to avoid repeated freeze-thaw

cycles.[7]

Protocol 2: Preparation of a 100 mM DMSO Stock
Solution
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This protocol is ideal for experiments requiring a high concentration stock that can be further

diluted in aqueous media.

Calculate the required mass: As in Protocol 1, 414.5 mg of Domiphen Bromide is needed

for 10 mL of a 100 mM solution.

Weighing: Accurately weigh 414.5 mg of Domiphen Bromide powder and transfer it to a 15

mL sterile conical tube.

Dissolution: Add 8 mL of high-purity DMSO to the tube.

Mixing: Securely cap the tube and vortex. Use of a sonicator is recommended to ensure

complete dissolution, as high concentrations in DMSO may require it.[3]

Volume Adjustment: After complete dissolution, add DMSO to reach a final volume of 10 mL.

Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots.

Solution Stability and Storage
Domiphen Bromide is stable under recommended storage conditions.[1] It is stable under

acidic and thermal stress but may degrade under basic conditions.[8][9] For long-term storage,

it is recommended to store stock solutions at -20°C or -80°C.[7] When stored at -80°C, the

solution can be stable for up to 6 months. At -20°C, it is recommended to be used within 1

month.[10] It is crucial to aliquot the stock solution into smaller, single-use volumes to prevent

degradation from repeated freeze-thaw cycles.[10] The solid powder form of Domiphen
Bromide is hygroscopic and should be stored in a tightly sealed container in a dry and cool

place.[1]

Safety and Handling Precautions
Domiphen Bromide requires careful handling to avoid potential health hazards.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side-shields, chemical-resistant gloves, and a lab coat when handling

Domiphen Bromide.[1][11]

Inhalation: Avoid breathing dust.[1] Ensure adequate ventilation or work in a fume hood.[1]
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Skin and Eye Contact: Avoid contact with skin and eyes.[1] In case of contact, immediately

flush the affected area with plenty of water for at least 15 minutes.[11]

Ingestion: Do not ingest. If swallowed, rinse your mouth with water and seek medical

attention.[12]

Disposal: Dispose of waste materials according to local, state, and federal regulations.[1]

Workflow Diagram
The following diagram illustrates the general workflow for preparing a Domiphen Bromide
stock solution.
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Preparation Steps

Storage

Safety Precautions

Calculate Required Mass
(Molarity x Volume x MW)

Weigh Domiphen Bromide Powder

Add Solvent

Mix Thoroughly
(Vortex/Sonicate)

Adjust to Final Volume

Filter Sterilize (Optional)

Aliquot into smaller volumes

Store at -20°C or -80°C

Wear PPE Use in a
well-ventilated area

Avoid contact
with skin and eyes

Click to download full resolution via product page

Caption: Workflow for Domiphen Bromide Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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